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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548 Get Quote

This guide provides an objective comparison of the brisance of Pentryl against other common

secondary explosives, supported by experimental data. Brisance, the shattering capability of a

high explosive, is a critical performance metric for researchers and scientists in the field of

energetic materials. It is primarily determined by the detonation pressure of the explosive.[1][2]

This document summarizes key performance indicators, details the experimental protocols

used to determine these properties, and offers a logical framework for understanding the

factors that influence brisance.

Comparative Performance Data
The shattering effect of an explosive is closely linked to its detonation velocity, density, and

detonation pressure. The following table summarizes key performance metrics for Pentryl and

other well-characterized secondary explosives such as Trinitrotoluene (TNT), Tetryl,

Pentaerythritol tetranitrate (PETN), Cyclotrimethylene trinitramine (RDX), and

Cyclotetramethylene tetranitramine (HMX).
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Explosive
Compoun
d

Abbreviat
ion

Test
Density
(g/cm³)

Detonatio
n Velocity
(m/s)

Detonatio
n
Pressure
(kbar)

Lead
Block
Compres
sion
(mm)

Trauzl
Test (cm³)

Pentryl - 0.80 5,000[3][4]
Not

Available
18.5[3] 15.8[3]

Tetryl - 1.71 7,570[5] 260[5] 16.6[3] 13.8[3]

Trinitrotolu

ene
TNT 1.60 6,900[5] ~200[5] 14.8[3] 12.2[3]

PETN - 1.73 8,350[6] 332[7]

Not

Directly

Comparabl

e

Not

Directly

Comparabl

e

RDX - 1.80 8,750[5] 349[5]

Not

Directly

Comparabl

e

Not

Directly

Comparabl

e

HMX - 1.90 9,100[5] ~400[5]

Not

Directly

Comparabl

e

Not

Directly

Comparabl

e

Note: Data for Lead Block Compression and the Trauzl Test are from a single study where 50-

gram samples were used, allowing for direct comparison between Pentryl, Tetryl, and TNT

under those specific conditions.[3] Detonation velocities for Pentryl are cited at a much lower

density than the other explosives, impacting direct comparison. Pentryl's true density is 1.82

g/cm³.[4] Other sources show Pentryl's sand-crushing strength is 29% greater than TNT and

4% greater than Tetryl.[4]

Based on lead block compression tests, Pentryl demonstrates a higher brisance than Tetryl

and TNT, producing a greater deformation of the lead cylinder.[3] Specifically, its compression

value is approximately 11% greater than Tetryl and 25% greater than TNT.[4] Similarly, in the
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small Trauzl test, which measures the explosive's ability to expand a cavity in a lead block,

Pentryl outperforms both Tetryl and TNT.[3] However, when compared to premier military

explosives like RDX and HMX, which possess significantly higher detonation velocities and

pressures, it is evident that Pentryl occupies a performance tier below them but is highly

effective among classical aromatic explosives.[5][8]

Factors Influencing Explosive Brisance
The brisance of an explosive is not a fundamental property but rather the result of several

interrelated characteristics. The diagram below illustrates the logical relationship between the

physical and chemical properties of an explosive and its resulting shattering effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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